Cas no 2034549-55-6 (2-methyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylbenzamide)

• Product Name: 2-methyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylbenzamide
• CAS No: 2034549-55-6
• MF: C₁₅H₂₀N₄O
• MW: 272.345502853394
• CID: 6108903
• PubChem ID: 121018969
• Update Time: 2025-06-15

2-methyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylbenzamide
• 2034549-55-6
• F6514-6974
• 2-methyl-N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)benzamide
• 2-methyl-N-[3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl]benzamide
• 2-methyl-N-[3-methyl-1-(triazol-2-yl)butan-2-yl]benzamide
• AKOS026702115

• Inchi： 1S/C15H20N4O/c1-11(2)14(10-19-16-8-9-17-19)18-15(20)13-7-5-4-6-12(13)3/h4-9,11,14H,10H2,1-3H3,(H,18,20)
• InChI Key： NRYDTWVPKCAFEA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C)NC(CN1N=CC=N1)C(C)C

Computed Properties

• Exact Mass: 272.16371127g/mol
• Monoisotopic Mass: 272.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.8Ų

Additional information on 2-methyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylbenzamide

2-Methyl-N-3-Methyl-1-(2H-1,2,3-Triazol-2-yl)Butan-2-ylbenzamide (CAS No. 2034549-55-6): A Comprehensive Overview

2-Methyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylbenzamide (CAS No. 2034549-55-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzamides and features a triazole moiety, which is known for its biological activity and versatility in drug design.

The triazole ring is a key structural element in many pharmaceuticals, including antifungal agents, antiviral drugs, and anti-inflammatory compounds. The presence of this ring in 2-methyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylbenzamide suggests that it may exhibit similar biological activities. Recent studies have explored the compound's potential as a lead molecule for the development of new therapeutic agents.

In terms of its chemical structure, 2-methyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylbenzamide consists of a benzamide core linked to a substituted triazole ring through an alkyl chain. The methyl groups on the benzamide and the triazole ring contribute to the compound's lipophilicity and stability, which are crucial factors in drug design. The triazole ring also provides additional hydrogen bonding sites, enhancing the compound's ability to interact with biological targets.

The synthesis of 2-methyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylbenzamide typically involves multi-step reactions, including the formation of the triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This "click" chemistry approach is highly efficient and has been widely adopted in the synthesis of complex molecules due to its high yield and selectivity.

In vitro studies have shown that 2-methyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylbenzamide exhibits potent inhibitory activity against various enzymes and receptors. For instance, it has been reported to inhibit the activity of cyclooxygenase (COX), an enzyme involved in the production of prostaglandins, which are mediators of inflammation and pain. This property makes it a promising candidate for the development of anti-inflammatory drugs.

Furthermore, preliminary research has indicated that 2-methyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-y-lbenzamide may have antiviral properties. Studies have shown that it can interfere with the replication cycle of certain viruses by binding to viral proteins or disrupting viral entry into host cells. This potential application is particularly relevant given the ongoing need for new antiviral therapies.

The pharmacokinetic properties of 2-methyl-N-3-methyl-(1-(2H)-triazol)-butanamidobenzene have also been investigated. It has been found to have good oral bioavailability and a favorable half-life, making it suitable for oral administration. Additionally, its low toxicity profile in preclinical studies suggests that it may be safe for use in humans.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-methyl-N-(3-methyl)-(1-(triazol))-butanamidobenzene in various therapeutic contexts. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations.

In conclusion, 2-methyl-N-(3-methyl)-(1-(triazol))-butanamidobenzene (CAS No. 2034549-55-6) represents a promising compound with diverse potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development as a therapeutic agent. As ongoing studies continue to uncover its full potential, this compound is likely to play a significant role in advancing our understanding of drug design and therapeutic interventions.